Cas no 791595-09-0 (Oxireno[9,10]cyclodeca[1,2-b]furan-9(1aH)-one, 8-[(dimethylamino)methyl]-2,3,6,7,7a,8,10a,10b-octahydro-1a,5-dimethyl-, (1aR,4E,7aS,8R,10aS,10bR)-)

• Product Name: Oxireno[9,10]cyclodeca[1,2-b]furan-9(1aH)-one, 8-[(dimethylamino)methyl]-2,3,6,7,7a,8,10a,10b-octahydro-1a,5-dimethyl-, (1aR,4E,7aS,8R,10aS,10bR)-
• CAS No: 791595-09-0
• MF: C₁₇H₂₇NO₃
• MW: 293.4
• CID: 4759889
• PubChem ID: 166603844
• Update Time: 2024-10-27

Oxireno[9,10]cyclodeca[1,2-b]furan-9(1aH)-one, 8-[(dimethylamino)methyl]-2,3,6,7,7a,8,10a,10b-octahydro-1a,5-dimethyl-, (1aR,4E,7aS,8R,10aS,10bR)- Chemical and Physical Properties

Names and Identifiers

• Oxireno[9,10]cyclodeca[1,2-b]furan-9(1aH)-one, 8-[(dimethylamino)methyl]-2,3,6,7,7a,8,10a,10b-octahydro-1a,5-dimethyl-, (1aR,4E,7aS,8R,10aS,10bR)-
• DMAPT
• Dimethylamino Parthenolide
• 791595-09-0

• Inchi： 1S/C17H27NO3/c1-11-6-5-9-17(2)15(21-17)14-12(8-7-11)13(10-18(3)4)16(19)20-14/h6,12-15H,5,7-10H2,1-4H3/b11-6+/t12-,13-,14-,15+,17+/m0/s1
• InChI Key： UJNSFDHVIBGEJZ-RCWGRIJBSA-N
• SMILES： O1C(=O)[C@@H](CN(C)C)[C@]2([H])CCC(C)=CCC[C@@]3(C)O[C@]3([H])[C@@]12[H] |t:13|

Computed Properties

• Exact Mass: 293.19909372g/mol
• Monoisotopic Mass: 293.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones